Cas no 492-22-8 (Thioxanthen-9-one)

• Product Name: Thioxanthen-9-one
• CAS No: 492-22-8
• MF: C₁₃H₈OS
• MW: 212.267022132874
• MDL: MFCD00005066
• CID: 37750
• PubChem ID: 10295
• Update Time: 2026-05-14

Thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one
• Thioxanthone
• Prothiene
• 9H-Thioxanthene, 9-oxo-
• Thiaxanthenone
• Thiaxanthon
• Thiaxanthone
• Thioxanthene, 9-oxo-
• Thioxanthene-9-one
• Thioxanthenone
• THIOXANTHEN-9-ONE
• 9-Oxothioxanthene
• 9-Oxothioxanthene,Thioxanthen-9-one
• 9-Oxothioxanthene,Thioxanthone
• 9-Thioxanthone
• 10-Thioxanthone
• EOK1SAC304
• MLS002638459
• YRHRIQCWCFGUEQ-UHFFFAOYSA-N
• NSC658181
• 9H-thioxanthen-9-on
• 9-Oxo-9H-thioxanthene
• S
• 9H-Thioxanthen-9-one (Thioxanthone)
• Thioxanthen-9-one

• MDL： MFCD00005066
• Inchi： 1S/C13H8OS/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H
• InChI Key： YRHRIQCWCFGUEQ-UHFFFAOYSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2C(C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 140978

Computed Properties

• Exact Mass: 212.03000
• Monoisotopic Mass: 212.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2247 (rough estimate)
• Melting Point: 213.0 to 217.0 deg-C
• Boiling Point: 373°C(lit.)
• Flash Point: 371-373°C/715mm
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 45.31000
• LogP: 3.41470
• Solubility: Insoluble in water
• Merck: 9369

Thioxanthen-9-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Thioxanthen-9-one

Thioxanthen-9-one (CAS No. 492-22-8): A Comprehensive Overview in Modern Chemical Biology

Thioxanthen-9-one, with the chemical identifier CAS No. 492-22-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This review aims to provide an in-depth exploration of this molecule, highlighting its synthesis, applications, and the latest research findings that underscore its potential in pharmaceutical and biochemical contexts.

The molecular structure of Thioxanthen-9-one consists of a thiophene ring system fused with a xanthone core, featuring a carbonyl group at the 9-position. This distinctive arrangement imparts distinct electronic and steric characteristics, making it a versatile scaffold for various chemical modifications. The compound's ability to interact with biological targets has been a focal point for researchers exploring novel therapeutic agents.

In recent years, the synthesis of Thioxanthen-9-one has been refined through multiple pathways, each offering unique advantages in terms of yield, purity, and scalability. One notable approach involves the cyclization of thioanisole derivatives under controlled conditions, which has been shown to produce high-purity Thioxanthen-9-one with minimal byproducts. Advances in catalytic systems have further enhanced the efficiency of these synthetic routes, making them more sustainable and cost-effective.

The applications of Thioxanthen-9-one extend across multiple domains, particularly in pharmaceutical research. Its xanthone moiety is known for its bioactivity, including antioxidant, anti-inflammatory, and antimicrobial properties. Recent studies have demonstrated that derivatives of Thioxanthen-9-one exhibit promising efficacy in preclinical models of neurodegenerative diseases. The compound's ability to modulate enzyme activity and interfere with pathogenic pathways has positioned it as a candidate for further development into therapeutic agents.

Moreover, the structural versatility of Thioxanthen-9-one has been leveraged in the design of small-molecule probes for biochemical studies. Researchers have utilized analogs of this compound to investigate the function of specific protein targets, providing insights into cellular mechanisms and disease processes. The development of fluorescent derivatives has further expanded its utility in high-throughput screening assays, enabling rapid identification of bioactive molecules.

The latest research on Thioxanthen-9-one has also explored its potential in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light irradiation makes it an attractive candidate for destroying cancer cells. Studies have shown that certain derivatives exhibit high selectivity in targeting malignant cells while minimizing damage to healthy tissues. This finding opens up new avenues for developing novel PDT agents based on thioxanthone scaffolds.

In conclusion, Thioxanthen-9-one (CAS No. 492-22-8) represents a fascinating molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features and bioactivity make it a valuable scaffold for drug discovery and biochemical investigations. As research continues to uncover new aspects of this compound's properties and potential, it is likely to remain a cornerstone in the development of innovative therapeutic strategies.